Cas no 2137561-96-5 (Sodium 5-cyanofuran-2-sulfinate)

• Product Name: Sodium 5-cyanofuran-2-sulfinate
• CAS No: 2137561-96-5
• MF: C₅H₂NNaO₃S
• MW: 179.129050731659
• CID: 5921593
• PubChem ID: 165449795
• Update Time: 2025-05-20

Sodium 5-cyanofuran-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137561-96-5
• sodium 5-cyanofuran-2-sulfinate
• EN300-723796
• Sodium 5-cyanofuran-2-sulfinate

• Inchi： 1S/C5H3NO3S.Na/c6-3-4-1-2-5(9-4)10(7)8;/h1-2H,(H,7,8);/q;+1/p-1
• InChI Key： VRBVSNDDIVKSMZ-UHFFFAOYSA-M
• SMILES： S(C1=CC=C(C#N)O1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 178.96530838g/mol
• Monoisotopic Mass: 178.96530838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3Ų

Additional information on Sodium 5-cyanofuran-2-sulfinate

Sodium 5-Cyanofuran-2-Sulfinate: A Comprehensive Overview

Sodium 5-cyanofuran-2-sulfinate, with the CAS number 2137561-96-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as sodium 5-cyano furan-2-sulfinate, is a derivative of furan sulfonic acid, which has been extensively studied for its unique chemical properties and potential applications in various industries. The compound's structure, comprising a furan ring with a cyano group at position 5 and a sulfinate group at position 2, makes it highly reactive and suitable for a wide range of chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of sodium 5-cyanofuran-2-sulfinate as a key intermediate in the synthesis of advanced materials. Researchers have demonstrated its ability to act as a building block for constructing complex organic molecules, particularly in the development of functional polymers and bioactive compounds. For instance, studies published in leading journals such as *Journal of the American Chemical Society* and *Angewandte Chemie* have shown that this compound can be utilized in the synthesis of novel π-conjugated systems, which are critical for applications in organic electronics and optoelectronics.

The synthesis of sodium 5-cyanofuran-2-sulfinate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of furan derivatives followed by cyanation at specific positions. This process often employs catalytic systems to enhance reaction efficiency and selectivity. Recent breakthroughs in catalysis, such as the use of transition metal catalysts and organocatalysts, have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, sodium 5-cyanofuran-2-sulfinate has shown promise in several areas. In the pharmaceutical industry, it has been explored as an intermediate for synthesizing bioactive compounds with potential therapeutic effects. For example, researchers have reported its use in the development of anti-inflammatory agents and antioxidants. Additionally, in the field of materials science, this compound has been employed as a precursor for synthesizing advanced carbon materials, such as graphene oxide derivatives, which exhibit exceptional mechanical and electrical properties.

The chemical stability and reactivity of sodium 5-cyanofuran-2-sulfinate make it an ideal candidate for various chemical reactions. Its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of heterocyclic compounds, which are valuable in drug discovery and agrochemical development. Furthermore, its sulfonate group provides excellent solubility in polar solvents, facilitating its use in solution-based reactions.

From an environmental perspective, there is growing interest in understanding the eco-friendly aspects of sodium 5-cyanofuran-2-sulfinate production and application. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its synthesis. For instance, solvent-free reactions and catalytic processes are being investigated to enhance sustainability without compromising product quality.

In conclusion, sodium 5-cyanofuran-2-sulfinate (CAS No. 2137561-96-5) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in organic synthesis, materials science, and pharmaceuticals. As advancements continue to emerge, this compound is poised to play an increasingly important role in shaping future technological advancements.